molecular formula C11H14O B8703337 2-Methyl-4-phenoxy-1-butene CAS No. 58584-26-2

2-Methyl-4-phenoxy-1-butene

Cat. No.: B8703337
CAS No.: 58584-26-2
M. Wt: 162.23 g/mol
InChI Key: UMDQEECYLUOYIP-UHFFFAOYSA-N
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Description

2-Methyl-4-phenoxy-1-butene is a useful research compound. Its molecular formula is C11H14O and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

58584-26-2

Molecular Formula

C11H14O

Molecular Weight

162.23 g/mol

IUPAC Name

3-methylbut-3-enoxybenzene

InChI

InChI=1S/C11H14O/c1-10(2)8-9-12-11-6-4-3-5-7-11/h3-7H,1,8-9H2,2H3

InChI Key

UMDQEECYLUOYIP-UHFFFAOYSA-N

Canonical SMILES

CC(=C)CCOC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 3-methyl-3-buten-1-ol (1.17 ml) in tetrahydrofuran (30 ml) were added sequentially phenol (1.32 g), triphenylphosphine (3.85 g) and di-tert-butyl azodicarboxylate (3.27 g). The mixture was heated at 70° C. overnight and then was concentrated in vacuo. The residue was purified by column chromatography (SiO2; gradient: heptane/EtOAc 100:0→70:30) to give (3-methyl-but-3-enyloxy)-benzene (2.06 g, quant.) as a colourless semi-solid which crystallized on standing.
Quantity
1.17 mL
Type
reactant
Reaction Step One
Quantity
1.32 g
Type
reactant
Reaction Step One
Quantity
3.85 g
Type
reactant
Reaction Step One
Quantity
3.27 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of 24.4 g (260 mmol) of phenol, 47.0 g (286 mmol) of 2-methyl-4-methylsulfonyloxy-1-butene, 107 g (780 mmol) of potassium carbonate and 300 ml of N,N-dimethylformamide was stirred and heated at 80° C. for 6 hours, and then it was poured onto 500 ml of ice-water. The resulting mixture was extracted with hexane and the combined extracts were dried (MgSO4) and evaporated in vacuo to give the title compound as an oil (28.0 g, 66% yield).
Quantity
24.4 g
Type
reactant
Reaction Step One
Quantity
47 g
Type
reactant
Reaction Step One
Quantity
107 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Reaction Step Two
Yield
66%

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